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Compound of Interest

Compound Name: N-ethylaniline;hydrofluoride

CAS No.: 111830-19-4

Cat. No.: B14320106 Get Quote

Executive Summary
N-Ethylaniline Hydrofluoride (CAS 111830-19-4) is an aromatic amine-hydrogen fluoride

complex.[1][2] It functions as a nucleophilic fluorinating agent, belonging to the class of

reagents that includes Olah’s Reagent (Pyridine[1][3][4]·9HF) and Triethylamine

Trihydrofluoride (Et₃N[1][3][5]·3HF).

Unlike aliphatic amine-HF complexes, the aromatic nature of the N-ethylaniline moiety reduces

the basicity of the amine carrier (

for the parent amine), modulating the activity of the fluoride anion.[1] This makes it a valuable
reagent for selective fluorination where harsher reagents might cause polymerization or
elimination side reactions.
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Property Detail

CAS Number 111830-19-4

Chemical Name N-Ethylaniline Hydrofluoride

Synonyms
N-Ethylbenzenamine hydrofluoride; Anilinium,

N-ethyl-, fluoride

Molecular Formula

(Typically

to

)

Parent Amine N-Ethylaniline (CAS 103-69-5)

Component MW Amine: 121.18 g/mol ; HF: 20.01 g/mol

Physicochemical Characteristics
Note: Specific physical constants for the salt form are process-dependent (ratio of HF). The

following data reflects the typical behavior of aromatic amine-HF adducts.
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Parameter Value / Characteristic Context & Implication

Physical State
Viscous Liquid to Low-Melting

Solid

High viscosity is due to

extensive hydrogen bonding

networks (

).[1]

Solubility Polar Organic Solvents

Soluble in DCM, Chloroform,

Acetonitrile.[1] Immiscible with

non-polar alkanes.

Stability
Moisture Sensitive /

Hygroscopic

Hydrolyzes to release HF

fumes; must be stored under

inert gas (Ar/N₂).[1]

Reactivity Corrosive (Glass/Metal)

Must be handled in HDPE,

PTFE (Teflon), or PFA vessels.

Etches borosilicate glass.[1]

Acidity Brønsted Acidic

Acts as a proton source (

) and fluoride source (

).[1] Less aggressive than

anhydrous HF.

Synthesis & Preparation Protocol
Safety Critical: This synthesis involves handling anhydrous HF or high-concentration HF

sources.[1] Work only in a fume hood with HF-resistant gloves, face shield, and calcium

gluconate gel on standby.[1]

Method A: Direct Neutralization (High Purity)
This method generates the salt in situ or for isolation using aqueous HF, followed by azeotropic

drying.[1]

Reagents:

N-Ethylaniline (Reagent Grade, >98%)[1][6]
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Hydrofluoric Acid (48% Aqueous)[1]

Solvent: Toluene (for azeotropic removal of water)[1]

Workflow:

Charge: Place N-ethylaniline (1.0 eq) in a PTFE reactor cooled to 0°C.

Addition: Dropwise add aqueous HF (1.0–3.0 eq depending on desired poly-HF character)

with vigorous stirring. Exothermic reaction.[1][5]

Azeotrope: Add Toluene. Heat to reflux using a Dean-Stark trap (PTFE or coated glass) to

remove water.[1]

Isolation: Once water removal is complete, strip toluene under reduced pressure (vacuum) to

yield the viscous hydrofluoride complex.

Method B: Cation Exchange (Anhydrous)
Ideal for generating anhydrous complexes without distillation.[1]

Resin: Amberlyst 15 (Acid form).[1]

Process: Load resin with fluoride using KF/MeCN, then treat with N-ethylaniline to release

the HF-amine complex into solution.[1]

Applications in Drug Development
Nucleophilic Fluorination Mechanisms
N-ethylaniline hydrofluoride is used to introduce fluorine into drug scaffolds via

or ring-opening mechanisms.[1] Its aromatic counter-ion provides a "soft" release of fluoride
compared to the "hard" release of alkali metal fluorides (CsF, KF).[1]

Key Reaction: Epoxide Ring Opening
The reagent promotes the regiospecific opening of epoxides to form

-fluorohydrins, a common motif in corticosteroids and kinase inhibitors.[1]
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Diagram: Epoxide Fluorination Pathway
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Caption: Mechanism of epoxide ring opening by N-ethylaniline hydrofluoride. The reagent acts

as a dual proton/fluoride source, activating the oxygen before nucleophilic attack.[1]

Halofluorination of Alkenes
Used in conjunction with N-halosuccinimides (NIS/NBS) to generate vicinal fluoro-halides.[1]

Substrate: Terminal or internal alkenes.

Role: Provides the soluble

source that intercepts the halonium ion intermediate.[1]

Advantage: The N-ethylaniline residue is easily removed during workup (acid wash), unlike

pyridine which can coordinate to metal catalysts in subsequent steps.[1]

Safety & Handling Protocols
WARNING: FATAL IF ABSORBED THROUGH SKIN. Treat this compound with the same rigor

as anhydrous HF.

Personal Protective Equipment (PPE)
Respiratory: Full-face respirator with acid gas (E/B) cartridges.[1]

Skin: Double gloving required. Inner: Nitrile.[7] Outer: Neoprene or Butyl Rubber (long cuff).

[1]
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Body: Acid-resistant apron or Tyvek suit.[1]

First Aid (HF Specific)
Every lab using this reagent must have a dedicated HF spill kit.[1]

Skin Contact: Immediate irrigation (15 mins)

Apply Calcium Gluconate Gel (2.5%).[1] Massage continuously until medical help arrives.

Eye Contact: Irrigate with water or saline for 15+ mins. Do not use gluconate gel in eyes.

Spill Control: Neutralize spills with Calcium Carbonate (

) or Calcium Hydroxide to precipitate insoluble Calcium Fluoride (

).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Ethylaniline Hydrofluoride: Technical Guide &
Application Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
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19-4-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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